Cas no 2227705-93-1 (rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine)

• Product Name: rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine
• CAS No: 2227705-93-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5993337
• PubChem ID: 137964246
• Update Time: 2025-05-21

rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine
• EN300-1720908
• 2227705-93-1

• Inchi： 1S/C11H21NO/c1-5-6-8-9(12)7-10(8)13-11(2,3)4/h5,8-10H,1,6-7,12H2,2-4H3/t8-,9+,10+/m0/s1
• InChI Key： LWVTVWSFPINNKM-IVZWLZJFSA-N
• SMILES： O(C(C)(C)C)[C@@H]1C[C@H]([C@@H]1CC=C)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine

Comprehensive Guide to rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine (CAS No. 2227705-93-1): Properties, Applications, and Market Insights

rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine (CAS No. 2227705-93-1) is a specialized chiral cyclobutane derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique tert-butoxy and allyl functional groups, serves as a versatile building block for drug discovery and asymmetric catalysis. With the growing demand for enantiomerically pure compounds in medicine, rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine has emerged as a key intermediate in the development of targeted therapies.

The molecular structure of rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine features a strained cyclobutane ring, which contributes to its reactivity and potential applications in ring-opening reactions. Researchers are particularly interested in how the tert-butoxy group influences the compound's stability and solubility, making it suitable for various synthetic pathways. Recent studies have explored its use in creating novel chiral ligands for asymmetric hydrogenation, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

In the context of current market trends, rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine aligns with the pharmaceutical industry's focus on small molecule drugs and precision medicine. The compound's ability to serve as a precursor for bioactive molecules has made it valuable in developing treatments for neurological disorders and inflammatory conditions. Many researchers are investigating whether this chiral amine can improve drug bioavailability, a common question in pharmacokinetic optimization discussions.

The synthesis of rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine typically involves stereoselective methods to control the configuration at the cyclobutane ring. Advanced techniques like enzymatic resolution or chiral auxiliary-assisted synthesis are often employed to obtain enantiomerically pure forms. These methods address the frequent query about how to achieve high optical purity in complex cyclic amines, a challenge faced by many synthetic chemists.

From an industrial perspective, the scalability of rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine production remains a key consideration. Process chemists are optimizing routes that balance yield, cost, and environmental impact, reflecting the broader shift toward green chemistry principles in fine chemical manufacturing. The compound's allyl group offers opportunities for further functionalization through cross-coupling reactions, making it attractive for combinatorial chemistry approaches.

Analytical characterization of rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical applications, where impurities can significantly impact biological activity.

Looking ahead, the potential applications of rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine continue to expand. Its incorporation into proteolysis targeting chimeras (PROTACs) represents an exciting frontier in drug discovery, addressing the growing interest in targeted protein degradation therapies. Additionally, the compound's structural features make it a candidate for developing new enzyme inhibitors, particularly in kinase-targeted treatments.

For researchers sourcing rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine, understanding storage conditions is crucial. The compound typically requires protection from moisture and oxygen, with recommendations for storage under inert atmosphere at controlled temperatures. These handling considerations reflect the compound's sensitivity, a common concern among laboratory professionals working with advanced intermediates.

The intellectual property landscape surrounding rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine is evolving, with several patents filed for its derivatives and synthetic methods. This activity indicates the compound's commercial potential and the pharmaceutical industry's recognition of its value as a privileged structure in medicinal chemistry.

In conclusion, rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine (CAS No. 2227705-93-1) represents a fascinating case study in modern organic chemistry. Its combination of structural complexity, synthetic versatility, and pharmaceutical relevance positions it as an important compound in both academic research and industrial applications. As the demand for chiral building blocks grows, this molecule will likely play an increasingly significant role in the development of next-generation therapeutics and catalytic systems.